3-[4-(5-Ethylpyrimidin-2-yl)piperazin-1-yl]-6-pyridin-3-ylpyridazine

• IUPAC Name: 3-[4-(5-ethylpyrimidin-2-yl)piperazin-1-yl]-6-pyridin-3-ylpyridazine
• InChI: InChI=1S/C19H21N7/c1-2-15-12-21-19(22-13-15)26-10-8-25(9-11-26)18-6-5-17(23-24-18)16-4-3-7-20-14-16/h3-7,12-14H,2,8-11H2,1H3
• InChI Key: LOWHQSCEKWJWBJ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CN=C(N=C1)N2CCN(CC2)C3=NN=C(C=C3)C4=CN=CC=C4
• Molecular Formula: C19H21N7
• Molecular Weight: 347.4 g/mol

Description

The compound “3-[4-(5-Ethylpyrimidin-2-yl)piperazin-1-yl]-6-pyridin-3-ylpyridazine” is a complex organic molecule. Unfortunately, there is limited information available about this specific compound.

Synthesis Analysis

The synthesis of similar compounds involves multi-step procedures. For instance, the synthesis of structurally modified 3-(piperazin-1-yl)-1,2-benzothiazole derivatives involves a multi-step procedure. The structures of these synthesized compounds are characterized by IR, 1H NMR, 13C NMR, and mass spectral techniques.

Molecular Structure Analysis

The molecular structure of similar compounds has been determined using X-ray diffraction. All of the inhibitors bound to the ATP binding site, lying along the P-loop, while the activation loop stayed in the inactive form.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of similar compounds are complex and involve multiple steps. For example, the synthesis of 3-(piperazin-1-yl)-1,2-benzothiazole derivatives involves a multi-step procedure.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds are determined using various techniques. For example, the structures of synthesized compounds are characterized by IR, 1H NMR, 13C NMR, and mass spectral techniques.

Mechanism of Action

The mechanism of action for similar compounds is often related to their ability to inhibit certain biological pathways. For example, piperaquine inhibits the P. Falciparum parasite’s haem detoxification pathway.

Safety and Hazards

The safety and hazards associated with similar compounds depend on their specific chemical structure and biological activity. For example, some compounds show antibacterial activity, but one of the compounds showed almost no antibacterial activity due to violations of Lipinski’s rule of five (RO5).

Future Directions

The future directions in the research of similar compounds involve the development of new analogs of bioactive heterocyclic compounds, which is a major challenge in synthetic organic and medicinal chemistry. These compounds have exciting implications in drug discovery and development.